Cas no 2137626-89-0 (2-Buten-1-one, 1-[3-(1-hydroxy-1-methylethyl)-1-piperidinyl]-3-methyl-)
2-Buten-1-one, 1-[3-(1-hydroxy-1-methylethyl)-1-piperidinyl]-3-methyl- Chemical and Physical Properties
Names and Identifiers
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- 2-Buten-1-one, 1-[3-(1-hydroxy-1-methylethyl)-1-piperidinyl]-3-methyl-
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- Inchi: 1S/C13H23NO2/c1-10(2)8-12(15)14-7-5-6-11(9-14)13(3,4)16/h8,11,16H,5-7,9H2,1-4H3
- InChI Key: MQVZTSPXLTWJBJ-UHFFFAOYSA-N
- SMILES: C(N1CCCC(C(O)(C)C)C1)(=O)/C=C(/C)\C
2-Buten-1-one, 1-[3-(1-hydroxy-1-methylethyl)-1-piperidinyl]-3-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-377102-0.05g |
1-[3-(2-hydroxypropan-2-yl)piperidin-1-yl]-3-methylbut-2-en-1-one |
2137626-89-0 | 0.05g |
$612.0 | 2023-03-02 | ||
| Enamine | EN300-377102-0.1g |
1-[3-(2-hydroxypropan-2-yl)piperidin-1-yl]-3-methylbut-2-en-1-one |
2137626-89-0 | 0.1g |
$640.0 | 2023-03-02 | ||
| Enamine | EN300-377102-0.25g |
1-[3-(2-hydroxypropan-2-yl)piperidin-1-yl]-3-methylbut-2-en-1-one |
2137626-89-0 | 0.25g |
$670.0 | 2023-03-02 | ||
| Enamine | EN300-377102-0.5g |
1-[3-(2-hydroxypropan-2-yl)piperidin-1-yl]-3-methylbut-2-en-1-one |
2137626-89-0 | 0.5g |
$699.0 | 2023-03-02 | ||
| Enamine | EN300-377102-1.0g |
1-[3-(2-hydroxypropan-2-yl)piperidin-1-yl]-3-methylbut-2-en-1-one |
2137626-89-0 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-377102-2.5g |
1-[3-(2-hydroxypropan-2-yl)piperidin-1-yl]-3-methylbut-2-en-1-one |
2137626-89-0 | 2.5g |
$1428.0 | 2023-03-02 | ||
| Enamine | EN300-377102-5.0g |
1-[3-(2-hydroxypropan-2-yl)piperidin-1-yl]-3-methylbut-2-en-1-one |
2137626-89-0 | 5.0g |
$2110.0 | 2023-03-02 | ||
| Enamine | EN300-377102-10.0g |
1-[3-(2-hydroxypropan-2-yl)piperidin-1-yl]-3-methylbut-2-en-1-one |
2137626-89-0 | 10.0g |
$3131.0 | 2023-03-02 |
2-Buten-1-one, 1-[3-(1-hydroxy-1-methylethyl)-1-piperidinyl]-3-methyl- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 2-Buten-1-one, 1-[3-(1-hydroxy-1-methylethyl)-1-piperidinyl]-3-methyl-
Chemical Profile of 2-Buten-1-one, 1-[3-(1-hydroxy-1-methylethyl)-1-piperidinyl]-3-methyl- (CAS No. 2137626-89-0)
2-Buten-1-one, 1-[3-(1-hydroxy-1-methylethyl)-1-piperidinyl]-3-methyl-, identified by its Chemical Abstracts Service (CAS) number 2137626-89-0, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit significant potential in modulating biological pathways, making it a subject of extensive interest for academic and industrial applications.
The molecular structure of 2-Buten-1-one, 1-[3-(1-hydroxy-1-methylethyl)-1-piperidinyl]-3-methyl features a combination of functional groups that contribute to its unique chemical properties. The presence of an isopropyl group and a piperidine ring in its molecular framework suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for drug development. Specifically, the isopropyl group attached to the piperidine ring may enhance solubility and metabolic stability, while the ketone moiety could serve as a key pharmacophore for binding to biological targets.
In recent years, there has been growing interest in the development of novel compounds that can interact with biological systems in a targeted manner. The structural features of CAS No. 2137626-89-0 make it an attractive candidate for further investigation in this regard. Researchers have been exploring its potential applications in the treatment of various diseases, including neurological disorders and inflammatory conditions. The compound's ability to modulate neurotransmitter activity and inhibit inflammatory pathways has been a focal point of several studies.
One of the most compelling aspects of 2-Buten-1-one, 1-[3-(1-hydroxy-1-methylethyl)-1-piperidinyl]-3-methyl is its structural similarity to known bioactive molecules. This similarity suggests that it may be able to interact with existing drug targets, potentially leading to the development of new therapeutic agents with improved efficacy and reduced side effects. Additionally, the compound's complex structure provides opportunities for further chemical modification, allowing researchers to fine-tune its pharmacological properties.
Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, which has accelerated the discovery process for novel bioactive compounds. CAS No. 2137626-89-0 has been subjected to various computational studies to predict its binding affinity to different biological targets. These studies have provided valuable insights into its potential mechanisms of action and have guided experimental investigations.
The synthesis of 2-Buten-1-one, 1-[3-(1-hydroxy-1-methylethyl)-1-piperidinyl]-3-methyl presents both challenges and opportunities for chemists. The complexity of its molecular structure requires sophisticated synthetic strategies to ensure high yield and purity. However, the development of novel synthetic routes has opened up new possibilities for producing this compound on an industrial scale. These advancements are crucial for translating laboratory discoveries into viable pharmaceutical candidates.
In conclusion, 2-Buten-1-one, 1-[3-(1-hydroxy-1-methylethyl)-1-piperidinyl]-3-methyl (CAS No. 2137626-89-0) represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in the development of novel therapeutic agents.
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